Cas no 923293-77-0 ([2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde)

[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde structure
923293-77-0 structure
Product Name:[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde
CAS No:923293-77-0
MF:C21H12OS5
MW:440.644378662109
CID:737560
PubChem ID:71445758
Update Time:2025-04-19

[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • [2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde
    • 5-[5-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophene-2-carbaldehyde
    • 923293-77-0
    • [1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-Quinquethiophene]-1~5~-carbaldehyde
    • DTXSID50854272
    • Inchi: 1S/C21H12OS5/c22-12-13-3-4-16(24-13)17-7-8-20(26-17)21-10-9-19(27-21)18-6-5-15(25-18)14-2-1-11-23-14/h1-12H
    • InChI Key: RKTDVCAYSULULX-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=CC=C(C2=CC=C(C=O)S2)S1)C1=CC=C(C2=CC=CS2)S1

Computed Properties

  • Exact Mass: 439.94917087g/mol
  • Monoisotopic Mass: 439.94917087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 158Ų
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